Cas no 2640830-19-7 (4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide)

• Product Name: 4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide
• CAS No: 2640830-19-7
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5315577
• PubChem ID: 154831102
• Update Time: 2025-06-11

4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2640830-19-7
• AKOS040717847
• 4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide
• F6709-5148
• 4-[[1-(3-Cyclohexen-1-ylcarbonyl)-3-azetidinyl]oxy]-2-pyridinecarboxamide

• Inchi： 1S/C16H19N3O3/c17-15(20)14-8-12(6-7-18-14)22-13-9-19(10-13)16(21)11-4-2-1-3-5-11/h1-2,6-8,11,13H,3-5,9-10H2,(H2,17,20)
• InChI Key： UMIJMHXLQTUKOK-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NC=CC(OC2CN(C(C3CCC=CC3)=O)C2)=C1

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.5Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.7±50.0 °C(Predicted)
• pka: 14.79±0.50(Predicted)

Additional information on 4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide

Introduction to 4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide (CAS No: 2640830-19-7)

4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide, identified by its CAS number 2640830-19-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of a pyridine core, combined with an azetidine ring and an ester moiety, positions this compound as a promising candidate for further investigation in drug discovery.

The structural complexity of 4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide arises from its multifaceted functional groups. The pyridine ring, a common pharmacophore in many bioactive molecules, contributes to the compound's ability to interact with biological targets. The azetidine ring introduces a cyclic amide structure, which can enhance binding affinity and selectivity. Additionally, the ester group at the cyclohexene moiety adds another layer of chemical diversity, allowing for further derivatization and optimization.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound 4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has been explored for its potential role in addressing unmet medical needs. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression.

The synthesis of 4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The introduction of the cyclohexene ester group necessitates precise control over reaction parameters to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, have been employed to streamline the synthesis process.

The pharmacological evaluation of 4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yl]oxy}pyridine-2-carboxamide has revealed promising results in both in vitro and in vivo models. Studies have demonstrated its ability to inhibit the activity of target enzymes with high selectivity, suggesting potential therapeutic applications. For instance, the compound has shown efficacy in reducing inflammation by modulating key signaling pathways involved in immune responses. Additionally, preclinical trials have indicated that it may possess anticancer properties by interfering with critical cellular processes.

The structural features of 4-{[1-(cyclohex-3-ene-1-carbonyl)azetidin-3-yloxypyrrolidine]]} make it an attractive scaffold for further drug development. The pyridine-pyrimidine core is a well-known pharmacophore that has been successfully utilized in numerous drugs on the market. By incorporating additional functional groups such as the azetidine ring and ester moiety, researchers can fine-tune the properties of the molecule to improve its pharmacokinetic profile and target specificity.

In conclusion, 4-{[1-(cyclohexane 1-one)]}_{^{CAS No: 2640830 19 7CAS No: 2640830 19 7CAS No: 2640830CAS No: 26408}}>:> is a compound with significant potential in pharmaceutical research. Its unique structure and promising biological activity make it a valuable candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play a crucial role in the development of next-generation medicines.